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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

Essential Safety and Handling Guide for 1-
Chloropinacolone

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Chloropinacolone (CAS No. 13547-70-1). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Summary

1-Chloropinacolone is a hazardous chemical that poses significant health risks. It is classified
as a combustible liquid and is harmful if swallowed, toxic in contact with skin, causes skin and
serious eye irritation, is fatal if inhaled, and may cause respiratory irritation.[1][2][3][4]

Hazard Classification Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b081408?utm_src=pdf-interest
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1657614&productDescription=1-CHLOROPINACOLONE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropinacolone
https://www.calpaclab.com/1-chloropinacolone-c6h11clo-25-grams/cp-32045726-25g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 2
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3
Flammable liquids Category 4

Source:[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment
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Protection Type Specification

Wear appropriate protective eyeglasses or
) chemical safety goggles conforming to OSHA's
Eye and Face Protection ] ] )
eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1]

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1] Chemical

Skin Protection impermeable gloves are recommended.[5]
Contaminated clothing should be removed

immediately and washed before reuse.[5]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded, if irritation or other symptoms are

Respiratory Protection experienced, or in case of inadequate
ventilation.[1][5] Work should be conducted in a
well-ventilated area or under a chemical fume
hood.[5]

Operational and Disposal Plans

Handling Procedures

Ventilation: Always handle 1-Chloropinacolone in a well-ventilated area, such as a chemical
fume hood.[5]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[6] Do not breathe dust, fumes,
gas, mist, vapors, or spray.[5]

» Hygiene Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in
the handling area.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools to prevent ignition.[5][6]

e Grounding: Take precautionary measures against static discharge.
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Storage Plan

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][6]

Keep containers tightly closed.[5]

The storage area should be locked.[5]

Refrigeration is recommended.[1][2]
Disposal Plan

o Waste Classification: 1-Chloropinacolone and its containers are considered hazardous
waste.[2]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[2][5] Do not dispose of down the drain.

[2]

o Contaminated Materials: Absorb spills with inert material (e.g., dry sand or earth) and place
in a chemical waste container for disposal.[6]

Emergency and First Aid Protocols
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Exposure Route First Aid Measures

Remove the individual to fresh air and keep
them comfortable for breathing. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, provide artificial respiration. Seek
immediate medical attention by calling a poison

center or doctor.[5]

Immediately remove all contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact o
and water.[5] If skin irritation occurs, seek

medical attention.[5]

Rinse eyes cautiously with water for several
minutes. If contact lenses are present, remove

Eye Contact o ) o
them if it is easy to do so and continue rinsing.

[5]

) Rinse the mouth with water. Do not induce
Ingestion . ) i )
vomiting.[6] Seek immediate medical help.[5]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 1-Chloropinacolone, from
preparation to disposal.
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Workflow for Handling 1-Chloropinacolone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloropinacolone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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